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Compound of Interest

Compound Name: Noroxymorphone

Cat. No.: B159341 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Naloxone is a potent opioid receptor antagonist, crucial for reversing opioid

overdose and is a key component in combination therapies for opioid dependence.[1][2] A

pivotal intermediate in its semi-synthesis is noroxymorphone, which is typically derived from

naturally occurring opiates like thebaine or oripavine.[3][4] The conversion of

noroxymorphone to naloxone is achieved through N-alkylation, a direct and efficient method.

This document provides detailed protocols and data for the synthesis of naloxone using

noroxymorphone as the immediate precursor.

Overall Synthesis Pathway
The synthesis of naloxone from noroxymorphone is a straightforward N-alkylation reaction.

Noroxymorphone, a secondary amine, is reacted with an allyl halide (e.g., allyl bromide) to

introduce the N-allyl group, yielding naloxone. The precursor, noroxymorphone, is typically

generated via N-demethylation of oxymorphone, often involving the formation of an oxazolidine

intermediate.[3][5]
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Oxymorphone Oxazolidine Intermediate

 N-Demethylation
(e.g., Burgess Reagent) Noroxymorphone Hydrolysis Naloxone

 N-Alkylation
(Allyl Bromide)

Reaction Setup

Workup & Purification

1. Suspend Noroxymorphone
in NMP/H₂O

2. Add Allyl Bromide & Et₃N

3. Heat at 70°C for 2h

4. Add more Et₃N, heat for 7.5h

5. Cool and Dilute with CH₂Cl₂

6. Wash with sat. NaHCO₃

7. Dry organic layers (MgSO₄)

8. Concentrate under vacuum

9. Purify via Column Chromatography

J

Naloxone
(White Solid)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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